Cas no 1286722-50-6 (3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one)

• Product Name: 3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one
• CAS No: 1286722-50-6
• MF: C₁₈H₂₃N₃O₃S
• MW: 361.458523035049
• CID: 5991593
• PubChem ID: 52992560
• Update Time: 2025-05-19

3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one
• 3-(benzenesulfonyl)-1-[4-(imidazol-1-ylmethyl)piperidin-1-yl]propan-1-one
• AKOS024519495
• VU0521305-1
• F5822-0700
• 1-(4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)-3-(phenylsulfonyl)propan-1-one
• 3-(benzenesulfonyl)-1-{4-[(1H-imidazol-1-yl)methyl]piperidin-1-yl}propan-1-one
• 1286722-50-6

• Inchi： 1S/C18H23N3O3S/c22-18(8-13-25(23,24)17-4-2-1-3-5-17)21-10-6-16(7-11-21)14-20-12-9-19-15-20/h1-5,9,12,15-16H,6-8,10-11,13-14H2
• InChI Key： ZLWYBIHIBKEBNA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(N1CCC(CN2C=NC=C2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 361.146
• Monoisotopic Mass: 361.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6A^2
• XLogP3: 1.1

Additional information on 3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one

Introduction to 3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one (CAS No. 1286722-50-6)

3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1286722-50-6, represents a fusion of multiple structural motifs that make it a promising candidate for further exploration in drug discovery and development. The presence of a benzenesulfonyl group, an imidazole ring, and a piperidine moiety within its molecular framework suggests potential interactions with biological targets, making it an intriguing subject for synthetic chemists and biologists alike.

The structural composition of this compound is highly relevant in the context of modern drug design. The benzenesulfonyl group is known for its ability to enhance binding affinity and metabolic stability, which are critical factors in the development of novel therapeutics. When coupled with the imidazole ring, a heterocyclic structure commonly found in bioactive molecules, the compound exhibits properties that could facilitate selective targeting of disease-related pathways. Additionally, the incorporation of a piperidine unit introduces flexibility and solubility characteristics that are often desirable in drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been instrumental in understanding how 3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one interacts with potential receptors or enzymes. These studies have hinted at its potential role in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. For instance, the benzenesulfonyl moiety has been shown to exhibit inhibitory effects on certain kinases, while the imidazole ring may contribute to binding interactions with ion channels or receptors.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors that target post-translational modifications (PTMs), such as protein phosphorylation. The structural features of this compound make it a candidate for inhibiting kinases or phosphatases, which are key enzymes involved in regulating cellular processes. Preliminary experiments have suggested that derivatives of this compound may exhibit kinase inhibitory activity, particularly against serine/threonine kinases. This potential application aligns well with current trends in drug discovery, where targeting aberrant signaling pathways is a major focus.

Furthermore, the synthesis of this compound presents an opportunity for exploring novel synthetic methodologies. The combination of functional groups like the benzenesulfonyl, imidazole, and piperidine requires careful consideration during the synthetic route design to ensure high yield and purity. Advances in transition-metal-catalyzed reactions have opened up new possibilities for constructing complex molecular architectures efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary substituents at strategic positions within the molecule.

In the realm of medicinal biology, understanding the pharmacokinetic properties of a compound is essential before it can be translated into clinical applications. The solubility, stability, and metabolic fate of 3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one are critical factors that determine its feasibility as a drug candidate. Computational models have been used to predict these properties, providing insights into possible modifications that could enhance bioavailability and reduce toxicity. For example, optimizing the electronic properties of the benzenesulfonyl group or altering the size and conformation of the piperidine moiety may improve pharmacokinetic profiles.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like this one. By analyzing large datasets containing known bioactive molecules, machine learning models can predict new structures with therapeutic potential. These models have been trained on datasets encompassing diverse chemical scaffolds and biological activities, enabling them to identify patterns that may not be apparent through traditional experimental approaches. As a result, compounds like 3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one are being rapidly screened for their biological relevance.

The role of natural product-inspired drug design cannot be overstated in modern pharmaceutical research. Many bioactive compounds have been derived from natural sources, where they exhibit complex structures and unique functionalities. Inspired by these natural products, synthetic chemists have designed analogs that retain key pharmacophoric elements while introducing modifications to improve efficacy and safety. The structural complexity of this compound reflects such an approach, combining elements from different classes of bioactive molecules into a single entity.

In conclusion,3-(benzenesulfonyl)-1-{4-(1H-imidazol-1-yl)methylpiperidin-1-yl}propan-1-one (CAS No. 1286722-50-6) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups offers potential applications in various therapeutic areas, particularly those involving kinase inhibition or modulation of protein-protein interactions. As research continues to uncover new biological targets and synthetic methodologies,this compound will likely remain at the forefront of pharmaceutical innovation.